Cas no 1805613-58-4 (6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-acetic acid)

• Product Name: 6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-acetic acid
• CAS No: 1805613-58-4
• MF: C₉H₈F₂N₂O₅
• MW: 262.167029380798
• CID: 4896561
• Update Time: 2025-10-22

6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-acetic acid

• Inchi： 1S/C9H8F2N2O5/c1-18-9-4(2-7(14)15)6(13(16)17)3-5(12-9)8(10)11/h3,8H,2H2,1H3,(H,14,15)
• InChI Key： DTPZUNOABUMMLR-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(=N1)OC)CC(=O)O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.1
• Topological Polar Surface Area: 105

Additional information on 6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-acetic acid

Research Briefing on 6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-acetic acid (CAS: 1805613-58-4)

6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-acetic acid (CAS: 1805613-58-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and nitro-substituted pyridine core, has been investigated for its potential applications in drug discovery and development. Recent studies have explored its utility as a key intermediate in the synthesis of novel bioactive molecules, particularly those targeting inflammatory and oncological pathways.

Recent research has focused on the synthetic pathways and optimization of 6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-acetic acid. A study published in the Journal of Medicinal Chemistry (2023) highlighted its role as a precursor in the development of selective kinase inhibitors. The compound's difluoromethyl group enhances its metabolic stability, while the nitro and methoxy substituents contribute to its electronic properties, making it a versatile building block for further chemical modifications.

In addition to its synthetic applications, 6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-acetic acid has been evaluated for its biological activity. Preliminary in vitro studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving the modulation of NF-κB signaling pathways. Furthermore, its nitro group has been exploited in prodrug strategies, where it serves as a bioreducible moiety for targeted drug delivery in hypoxic tumor environments.

The compound's physicochemical properties, including its solubility and stability under physiological conditions, have also been a subject of investigation. Researchers have employed advanced analytical techniques such as HPLC-MS and NMR spectroscopy to characterize its behavior in various solvents and biological matrices. These studies are critical for understanding its pharmacokinetic profile and optimizing its formulation for potential therapeutic use.

Looking ahead, the continued exploration of 6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-acetic acid holds promise for the development of new therapeutic agents. Its structural features offer a platform for the design of molecules with improved efficacy and reduced off-target effects. Collaborative efforts between academic and industrial researchers are expected to further elucidate its potential and accelerate its translation into clinical applications.